N-(2-amino-1-cyclohexylethyl)-3-fluoropropane-1-sulfonamide;hydrochloride

• IUPAC Name: N-(2-amino-1-cyclohexylethyl)-3-fluoropropane-1-sulfonamide;hydrochloride
• InChI: InChI=1S/C11H23FN2O2S.ClH/c12-7-4-8-17(15,16)14-11(9-13)10-5-2-1-3-6-10;/h10-11,14H,1-9,13H2;1H
• InChI Key: YPIVBLIVJOIEHY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(CN)NS(=O)(=O)CCCF.Cl
• Molecular Formula: C11H24ClFN2O2S
• Molecular Weight: 302.84 g/mol

Description

N-(2-amino-1-cyclohexylethyl)-3-fluoropropane-1-sulfonamide;hydrochloride, also known as FC-72, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(2-amino-1-cyclohexylethyl)-3-fluoropropane-1-sulfonamide;hydrochloride is complex and not yet fully understood. It is known to interact with various ion channels and receptors in the body, including the hERG potassium channel, the sigma-1 receptor, and the dopamine transporter. This compound has also been shown to modulate the activity of various enzymes, including monoamine oxidase and carbonic anhydrase.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the enhancement of neurotransmitter release, the inhibition of ion channel activity, and the modulation of enzyme activity. This compound has also been shown to have anti-inflammatory and antioxidant effects, although the mechanism of action is not yet fully understood.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-amino-1-cyclohexylethyl)-3-fluoropropane-1-sulfonamide;hydrochloride in lab experiments is its potential to enhance neurotransmitter release, which may be useful in studying the effects of various drugs and compounds on the nervous system. However, this compound also has limitations, including its complex mechanism of action and potential off-target effects.

Future Directions

There are several future directions for research on N-(2-amino-1-cyclohexylethyl)-3-fluoropropane-1-sulfonamide;hydrochloride, including further studies on its mechanism of action, its potential applications in various fields, and the development of new derivatives and analogs with improved properties. Additionally, more research is needed to fully understand the potential benefits and limitations of using this compound in lab experiments.

Synthesis Methods

N-(2-amino-1-cyclohexylethyl)-3-fluoropropane-1-sulfonamide;hydrochloride can be synthesized through a multistep process involving the reaction of 3-fluorobenzaldehyde with cyclohexylamine, followed by the reduction of the resulting imine with sodium borohydride. The final step involves the reaction of the resulting amine with sulfonyl chloride in the presence of a base to yield this compound as a hydrochloride salt.

Scientific Research Applications

N-(2-amino-1-cyclohexylethyl)-3-fluoropropane-1-sulfonamide;hydrochloride has been studied for its potential applications in various fields, including neuroscience, cardiology, and cancer research. In neuroscience, this compound has been shown to enhance the release of dopamine and norepinephrine, which may have implications for the treatment of depression and attention deficit hyperactivity disorder (ADHD). In cardiology, this compound has been studied for its potential anti-arrhythmic effects, as it has been shown to inhibit the activity of the hERG potassium channel. In cancer research, this compound has been shown to inhibit the growth of certain cancer cell lines, although the mechanism of action is not yet fully understood.